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Compound of Interest

Compound Name: Estriol-d3-1

Cat. No.: B15144282 Get Quote

An In-depth Technical Guide to Estriol-d3-1
This guide provides a comprehensive overview of Estriol-d3-1, a deuterated form of the

estrogen metabolite Estriol. It is intended for researchers, scientists, and drug development

professionals, offering detailed information on its properties, applications, and the biological

pathways it helps to investigate.

Core Compound Information
Estriol-d3-1 is a stable, isotopically labeled version of Estriol, which is a major urinary estrogen

metabolite. The incorporation of deuterium atoms makes it an ideal internal standard for

quantitative analysis by mass spectrometry, particularly in pharmacokinetic and metabolic

studies.

Property Value

CAS Number 2687960-79-6[1]

Molecular Formula C₁₈H₂₁D₃O₃[1]

Molecular Weight 291.40 g/mol [1]

Synonyms Oestriol-d3-1

Primary Application Internal standard for mass spectrometry

Experimental Applications and Protocols
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The primary application of Estriol-d3-1 is as an internal standard in quantitative mass

spectrometry-based assays, such as liquid chromatography-tandem mass spectrometry (LC-

MS/MS). Its utility lies in its chemical similarity to the endogenous (unlabeled) Estriol, allowing it

to mimic the behavior of the analyte during sample preparation and analysis, while its mass

difference allows for its distinct detection.

Generalized Experimental Protocol for Quantification of
Estriol in Biological Samples

Sample Preparation: A known amount of Estriol-d3-1 is spiked into the biological sample

(e.g., plasma, urine, or tissue homogenate) at the beginning of the extraction process.

Extraction: Estrogens, including the analyte (Estriol) and the internal standard (Estriol-d3-1),

are extracted from the biological matrix. This is often achieved through liquid-liquid extraction

or solid-phase extraction.

Chromatographic Separation: The extracted sample is injected into a liquid chromatography

system. A C18 column is commonly used for the separation of steroids.[2] The mobile phase

composition is optimized to achieve good separation of Estriol from other matrix

components.

Mass Spectrometric Detection: The eluent from the LC system is introduced into a tandem

mass spectrometer. The instrument is operated in multiple reaction monitoring (MRM) mode,

where specific precursor-to-product ion transitions are monitored for both Estriol and Estriol-
d3-1.[2][3]

Quantification: The concentration of endogenous Estriol in the original sample is determined

by calculating the ratio of the peak area of the analyte to the peak area of the internal

standard and comparing this ratio to a standard curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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